Sensing and photocatalytic properties of a new 3D Co(ii) coordination polymer based on 1,1′-di(p-carboxybenzyl)-2,2′-biimidazole†
New Journal of Chemistry Pub Date: 2022-09-15 DOI: 10.1039/D2NJ03281C
Abstract
A new Co(II) coordination polymer {[Co(DCB)]·2H2O}n (1) (H2DCB = 1,1′-di(p-carboxybenzyl)-2,2′-biimidazole) was synthesized under hydrothermal conditions and characterized by single-crystal X-ray diffraction, IR spectroscopic, elemental and thermogravimetric analyses. Single-crystal X-ray diffraction analyses indicate that 1 exhibits a unique 3D two-fold interpenetrated network with a point symbol of {412·63}. 1 displays high sensitivity in the detection of Fe3+, Cr2O72−, CrO42− and nitrofurantoin (NFT) in aqueous solution. In addition, 1 is an effective and stable photocatalyst and displays excellent photo-catalytic properties for methylene blue (MB) and Rhodamine B (RhB) in aqueous solution.
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Journal Name：New Journal of Chemistry
Research Products
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CAS no.: 108694-93-5
